Cas no 1806458-06-9 (2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid)

2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with a methoxycarbonylpropyl group at the 2-position and a methylthio moiety at the 3-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for the preparation of chiral intermediates or bioactive molecules. The methoxycarbonyl group enhances solubility and offers a handle for further functionalization, while the methylthio substituent contributes to stereoelectronic effects, influencing reaction pathways. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in pharmaceutical synthesis and asymmetric catalysis. The compound is typically handled under controlled conditions due to its reactivity.
2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid structure
1806458-06-9 structure
Product Name:2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid
CAS No:1806458-06-9
MF:C13H16O5S
MW:284.328143119812
CID:4940069
Update Time:2025-05-25

2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid
    • Inchi: 1S/C13H16O5S/c1-18-11(14)7-6-8-9(12(15)13(16)17)4-3-5-10(8)19-2/h3-5,12,15H,6-7H2,1-2H3,(H,16,17)
    • InChI Key: FZSWPQXCNYLVHY-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC(C(C(=O)O)O)=C1CCC(=O)OC

Computed Properties

  • Exact Mass: 284.07184478 g/mol
  • Monoisotopic Mass: 284.07184478 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 284.33
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109

2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015026885-250mg
2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid
1806458-06-9 97%
250mg
480.00 USD 2021-06-18
Alichem
A015026885-500mg
2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid
1806458-06-9 97%
500mg
798.70 USD 2021-06-18
Alichem
A015026885-1g
2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid
1806458-06-9 97%
1g
1,460.20 USD 2021-06-18

Additional information on 2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid

Research Brief on 2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid (CAS: 1806458-06-9)

2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid (CAS: 1806458-06-9) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various biochemical applications, particularly in the modulation of enzymatic activities and as a precursor in the synthesis of more complex bioactive molecules. Recent studies have explored its pharmacokinetic properties, metabolic pathways, and therapeutic potential, making it a subject of significant scientific interest.

The primary objective of recent research on 2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid has been to elucidate its mechanism of action and evaluate its efficacy in preclinical models. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy to characterize its chemical properties and stability under physiological conditions. These studies have provided valuable insights into the compound's bioavailability and metabolic fate, which are critical for its potential development as a therapeutic agent.

One of the key findings from recent investigations is the compound's ability to interact with specific enzymes involved in oxidative stress pathways. In vitro studies have demonstrated that 2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid can act as a modulator of reactive oxygen species (ROS) production, suggesting its potential application in diseases characterized by oxidative damage, such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its structural similarity to known enzyme inhibitors has prompted researchers to explore its utility in targeted drug design.

In addition to its biochemical properties, the compound's synthetic accessibility has also been a focus of recent research. Efforts have been made to optimize the synthesis of 2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid to improve yield and purity, which are essential for large-scale production and further pharmacological evaluation. Recent advancements in green chemistry have also been applied to reduce the environmental impact of its synthesis, aligning with the growing emphasis on sustainable pharmaceutical development.

Despite these promising findings, challenges remain in the development of 2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid as a therapeutic agent. Issues such as its solubility, stability in biological matrices, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacological profile and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3-Methoxy-3-oxopropyl)-3-(methylthio)mandelic acid represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique chemical properties and potential therapeutic applications make it a valuable subject of study. Future research should prioritize in vivo studies to validate its efficacy and safety, as well as explore its potential in combination therapies. The continued exploration of this compound may pave the way for novel treatments for a range of diseases, contributing to the advancement of precision medicine.

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